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Compound of Interest

Compound Name: Disperse blue 91

Cat. No.: B1173503

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the utilization of C.I. Disperse
Blue 91 in textile printing processes, with a primary focus on polyester and other synthetic
fabrics. The protocols outlined below are based on established textile printing methodologies
for disperse dyes.

Introduction to Disperse Blue 91

C.l. Disperse Blue 91 is an anthraquinone-based disperse dye known for its blue hue. Like
other disperse dyes, it is a non-ionic, water-insoluble colorant primarily used for dyeing and
printing hydrophobic synthetic fibers such as polyester, nylon, and acetate.[1][2] These dyes
are finely ground and applied from an aqueous dispersion. The coloration process involves the
diffusion of the solid dye particles into the fiber structure at high temperatures.[3] Disperse dyes
are valued for their good lightfastness and are suitable for applications requiring durability, such
as sportswear and automotive interiors.[1]

Quantitative Data for Disperse Blue 91

The following tables summarize the key properties and performance characteristics of
Disperse Blue 91.

Table 1. General Properties of C.I. Disperse Blue 91
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Property Value

C.l. Name Disperse Blue 91

CAS Number 12222-89-8

Molecular Formula C20H21NOs

Molecular Weight 355.38 g/mol

Chemical Class Anthraquinone
Source:

Table 2: Colorfastness Properties of C.I. Disperse Blue 91

Fastness Property AATCC Rating
Ironing 3
Light 6
Perspiration 5
Washing (Fading) 5
Washing (Staining) 5

Source: (Note: Fastness grades are typically rated on a scale of 1 to 5, with 5 being the highest
fastness. Lightfastness is often rated on a scale of 1 to 8.)

Experimental Protocols for Textile Printing
The following protocols detail the steps for applying Disperse Blue 91 to polyester fabric.
3.1. Fabric Preparation (Scouring)

Prior to printing, it is essential to prepare the fabric to ensure optimal dye uptake and print
guality. This process removes any impurities, oils, and sizes from the fabric.

» Objective: To remove impurities and ensure the fabric is ready for dyeing.
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e Procedure:

o

Prepare a scouring bath containing a non-ionic detergent (e.g., 5 ml/L Synthrapol) in
water.[4]

o

Immerse the polyester fabric in the bath and agitate gently for 15-20 minutes at a
temperature of 60-70°C.

o

Rinse the fabric thoroughly with warm water, followed by a cold water rinse.

[¢]

Dry the fabric completely before printing.
3.2. Printing Paste Formulation

The printing paste is a critical component that carries the dye and other necessary chemicals
for successful printing.

» Objective: To prepare a stable and effective printing paste.

e Typical Recipe:

Component Quantity (parts) Purpose
Disperse Blue 91 4-5 Colorant
Keeps dye particles evenl
Dispersing Agent 2 ] pscyep Y
dispersed
Thickener (e.g., Sodium ] ) ] o
] 70-85 Provides viscosity for printing
Alginate)
Urea Varies Acts as a dyeing promoter
Acid Liberating Agent (e.qg., 0.5.1 Maintains acidic pH during
Ammonium Sulfate) ' steaming
Oxidizing Agent (e.g., Sodium 0.2.0.5 Protects the dye from
Chlorate) o reduction
Water As required Solvent
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Sources:[5][6]

e Preparation Protocol:

3.3.

Prepare the thickener paste by dissolving the thickening agent in water with gentle heating

and stirring.[5]

In a separate container, create a dispersion of Disperse Blue 91 with the dispersing agent
and a small amount of water to form a smooth paste.[5]

Gradually add the dye dispersion to the thickener paste while stirring continuously.

Incorporate the other chemical auxiliaries (urea, ammonium sulfate, sodium chlorate) one
by one, ensuring each is fully dissolved before adding the next.[5][6]

Continue stirring until a homogenous printing paste is achieved.

Printing Application

The prepared paste can be applied to the fabric using various methods, such as screen printing

(flatbed or rotary).

¢ Objective: To transfer the printing paste onto the fabric in the desired pattern.

e Procedure:

Place the scoured and dried polyester fabric on a flat, padded printing table.
Position the printing screen with the desired design over the fabric.
Apply the printing paste along one edge of the screen.

Use a squeegee to draw the paste across the screen with even pressure, forcing the paste
through the open areas of the screen onto the fabric.

Carefully lift the screen to reveal the printed pattern.

Allow the printed fabric to air dry completely.
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3.4. Fixation of the Dye

Fixation is a crucial step where the dye penetrates and becomes fixed within the fiber structure.
This is typically achieved through high-temperature methods.

o Objective: To ensure the permanent fixation of the dye onto the fabric.
e Methods:

o High-Temperature Steaming (Curing): The printed and dried fabric is treated with high-
temperature steam. This is a continuous process that yields bright prints.[6]

» Temperature: 180°CJ[6]
» Time: 1-2 minutes[6]

o Thermofixation: This is a dry heat fixation method and is also a continuous process. The
selection of dyes for this method should be based on their sublimation fastness.[6]

» Temperature: 210°CJ[6]
» Time: 30 seconds|6]
o Pressure Steaming: This is a batch-wise process that produces a high color yield.[6]
» Temperature: 128°C (at 30 psi pressure)[6]
» Time: 30 minutes[6]
3.5. After-treatment (Washing/Soaping)

After fixation, the fabric is washed to remove any unfixed dye and residual chemicals from the
surface.

o Objective: To remove unfixed dye and improve colorfastness.
e Procedure:

o Rinse the printed and fixed fabric in cold water.
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o Perform a soaping treatment in a bath containing a non-ionic detergent at a temperature of
60-80°C for 10-15 minutes.

o Rinse the fabric thoroughly with hot water, followed by a cold water rinse.
o Dry the final printed fabric.

Visualizations

Diagram 1: Textile Printing Workflow for Disperse Blue 91

Caption: Workflow for textile printing with Disperse Blue 91.

Diagram 2: Logical Relationship of Printing Paste Components

Caption: Key components and their functions in the printing paste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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